Cas no 1388071-39-3 (3-bromo-5-methyl-1-benzofuran)

• Product Name: 3-bromo-5-methyl-1-benzofuran
• CAS No: 1388071-39-3
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD22560092
• CID: 4596223
• PubChem ID: 57188281
• Update Time: 2025-05-21

3-bromo-5-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3-bromo-5-methyl-
• 3-bromo-5-methyl-1-benzofuran

• MDL： MFCD22560092
• Inchi： 1S/C9H7BrO/c1-6-2-3-9-7(4-6)8(10)5-11-9/h2-5H,1H3
• InChI Key： YNSHAXUEWVBDRB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(Br)=C1

Computed Properties

• Exact Mass: 209.96803g/mol
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-bromo-5-methyl-1-benzofuran

Recent Advances in the Study of 3-Bromo-5-methyl-1-benzofuran (CAS: 1388071-39-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-methyl-1-benzofuran (CAS: 1388071-39-3) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzofuran core substituted with a bromine atom at the 3-position and a methyl group at the 5-position, has been investigated for its role in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive agents. Recent studies have highlighted its versatility as a building block in organic synthesis and its promising biological activities, making it a valuable candidate for further exploration.

One of the key areas of interest is the use of 3-bromo-5-methyl-1-benzofuran as an intermediate in the synthesis of more complex molecules with potential pharmacological effects. Researchers have leveraged its reactive bromine substituent for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create diverse libraries of compounds for screening against various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of kinase inhibitors, showing enhanced selectivity and potency in preclinical models of cancer.

In addition to its synthetic utility, 3-bromo-5-methyl-1-benzofuran has been evaluated for its direct biological effects. Recent in vitro studies have revealed its ability to modulate specific signaling pathways, including the NF-κB and MAPK pathways, which are implicated in inflammation and oncogenesis. These findings suggest its potential as a lead compound for anti-inflammatory and anticancer drug development. Furthermore, computational docking studies have identified possible binding interactions with key protein targets, providing a structural basis for further optimization.

The safety and pharmacokinetic properties of 3-bromo-5-methyl-1-benzofuran have also been a subject of investigation. Preliminary toxicology studies indicate a favorable profile, with low cytotoxicity observed in normal cell lines at therapeutic concentrations. However, further in vivo studies are required to fully assess its bioavailability and metabolic stability. Researchers are particularly interested in exploring prodrug strategies to improve its delivery and efficacy in biological systems.

Looking ahead, the continued exploration of 3-bromo-5-methyl-1-benzofuran and its derivatives holds great promise for advancing drug discovery efforts. Its structural simplicity combined with its functional versatility makes it an attractive scaffold for medicinal chemistry. Future research directions may include the development of targeted delivery systems, combination therapies, and the exploration of its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders. As the field progresses, interdisciplinary collaborations will be essential to unlock the full potential of this compound.